Cas no 2228333-88-6 (tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate
• CAS No: 2228333-88-6
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6493962
• PubChem ID: 165716547
• Update Time: 2025-05-20

tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate
• EN300-1872943
• tert-butyl N-[3-(1-acetylcyclopropyl)-4-hydroxyphenyl]carbamate
• 2228333-88-6

• Inchi： 1S/C16H21NO4/c1-10(18)16(7-8-16)12-9-11(5-6-13(12)19)17-14(20)21-15(2,3)4/h5-6,9,19H,7-8H2,1-4H3,(H,17,20)
• InChI Key： TVAOOROTRFSLIE-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C(=CC=C(C=2)NC(=O)OC(C)(C)C)O)CC1

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate

tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate, identified by the CAS number 2228333-88-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate comprises a cyclopropane ring substituted with an acetyl group and a hydroxyl group. The presence of the cyclopropane ring introduces strain into the molecule, which can enhance its reactivity in certain chemical reactions. Additionally, the hydroxyl group at position 4 of the phenyl ring contributes to the molecule's polarity and hydrogen bonding capabilities, making it suitable for various biochemical interactions.

Recent studies have highlighted the potential of this compound as a precursor in drug discovery. Its ability to form stable amide bonds makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the development of anti-inflammatory agents and antioxidants, where its unique structure plays a pivotal role in modulating cellular responses.

The synthesis of tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate involves a multi-step process that typically begins with the preparation of the cyclopropane derivative. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the production process. These methods not only enhance yield but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, this compound has shown promise in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth pathways makes it a potential candidate for sustainable agricultural practices. Furthermore, ongoing research is exploring its role in polymer chemistry, where its structural versatility could lead to novel materials with enhanced mechanical properties.

The biological evaluation of tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate has revealed interesting pharmacokinetic profiles. Studies indicate that it exhibits moderate bioavailability and selective tissue distribution, which are critical factors for drug efficacy. Preclinical trials have demonstrated its potential as an anti-cancer agent, targeting specific signaling pathways that are often dysregulated in malignant cells.

From an environmental standpoint, researchers have investigated the biodegradability of this compound. Results suggest that under aerobic conditions, it undergoes rapid microbial degradation, reducing its persistence in natural ecosystems. This characteristic is particularly important for ensuring minimal ecological impact when used in agricultural or industrial settings.

In conclusion, tert-butyl N-3-(1-acetylcyclopropyl)-4-hydroxyphenylcarbamate (CAS No: 2228333-88-6) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future innovations within the chemical and pharmaceutical industries.